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Introduction: Overcoming Environmental
Limitations to Tomato Fruit Set

The successful transition from flower to fruit in tomato (Solanum lycopersicum), a process
known as fruit set, is intrinsically linked to successful pollination and fertilization. However, this
critical developmental stage is highly susceptible to environmental stressors, particularly
temperature extremes. Night temperatures below 10°C or day temperatures exceeding 30°C
can significantly impair pollination and fertilization, leading to flower drop and substantial yield
losses.[1] Parthenocarpy, the development of fruit without fertilization, presents a valuable
agronomic trait, as it uncouples fruit production from the vagaries of pollination, ensuring more
stable yields under adverse conditions.[2]

Chlorflurecol, a synthetic plant growth regulator belonging to the morphactin group, has been
demonstrated to be an effective inducer of parthenocarpy in tomatoes.[3] Morphactins are
known for their profound influence on plant morphogenesis.[1][4] This document provides a
comprehensive guide for researchers, scientists, and drug development professionals on the
application of chlorflurecol to induce parthenocarpy in tomatoes, detailing the underlying
mechanisms of action and providing robust experimental protocols.
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Mechanism of Action: A Hormonal Cascade Initiated
by Auxin Transport Inhibition

Chilorflurecol's ability to induce parthenocarpy stems from its function as an auxin transport
inhibitor.[5] In a normal, unpollinated tomato ovary, low levels of auxin and gibberellin, coupled
with the presence of repressor proteins, prevent fruit development.[6] Following successful
pollination and fertilization, a surge in auxin levels within the ovules triggers a signaling
cascade that initiates fruit growth.

Chlorflurecol mimics this initial auxin signal by blocking the polar transport of endogenous
auxin, leading to its accumulation within the ovary. This localized increase in auxin
concentration initiates a downstream signaling pathway that is mediated by gibberellins (GA).
The accumulated auxin promotes the biosynthesis of active gibberellins by upregulating the
expression of GA biosynthesis genes, such as GA20-oxidase.[7] This increase in active GAs
then leads to the degradation of DELLA proteins, which are negative regulators of GA signaling
and repressors of fruit set.[6][7] With the removal of these repressors, the genetic program for
fruit development is activated, leading to cell division, cell expansion, and ultimately, the
formation of a seedless, parthenocarpic fruit.[6][7]
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Caption: Hormonal cascade of chlorflurecol-induced parthenocarpy in tomato.

Quantitative Data Summary

The efficacy of chlorflurecol in inducing parthenocarpy is concentration-dependent. While
effective in promoting fruit set, higher concentrations can lead to undesirable side effects. The
following table summarizes the observed effects of different chlorflurecol concentrations on
tomato fruit development.

o Incidence .
Concentr  Applicati . . Vegetativ
. Fruit Set Fruit of Referenc
ation on ] e Growth
(%) Weight Malforma o e
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05-1.0 88 - 100 - Present greenhous [3]
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10.0 High - Increased Severe -
Spray

Note: The optimal concentration can vary depending on the tomato cultivar, environmental
conditions, and application method. It is crucial to conduct preliminary trials with a range of
concentrations to determine the most effective and least phytotoxic dose for a specific
experimental setup.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the application of
chlorflurecol to induce parthenocarpy in tomatoes. All procedures should be conducted with
appropriate personal protective equipment (PPE), including gloves, lab coat, and safety
glasses.

Protocol 1: Foliar Spray Application
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This method is suitable for treating a larger number of plants and for assessing the overall
impact of chlorflurecol on both reproductive and vegetative growth.

Materials:

o Chlorflurecol (analytical grade)

o Ethanol (95%)

e Tween-20 or other suitable surfactant

« Distilled water

e Volumetric flasks

o Pipettes

e Handheld atomizer or sprayer

e pH meter

e Tomato plants at the first flowering stage
Procedure:

e Stock Solution Preparation (1000 ppm):

o Accurately weigh 100 mg of chlorflurecol and dissolve it in a small volume of 95%
ethanol (e.g., 5-10 mL) in a 100 mL volumetric flask.

o Once fully dissolved, bring the volume up to 100 mL with distilled water. This creates a
1000 ppm stock solution. Store in a cool, dark place.

e Working Solution Preparation (e.g., 10 ppm):

o To prepare a 10 ppm working solution, pipette 1 mL of the 1000 ppm stock solution into a
100 mL volumetric flask.
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o Add 0.05 mL of Tween-20 (to a final concentration of 0.05% v/v) to act as a surfactant,
which improves the adhesion and absorption of the solution on the leaf surface.

o Bring the volume up to 100 mL with distilled water.

o Adjust the pH of the final solution to approximately 6.0-7.0 using a pH meter and dilute
HCI or NaOH as needed.

o Application:
o ldentify tomato plants where the first flower clusters have flowers at anthesis (fully open).

o Using a handheld atomizer, apply the working solution as a fine mist to the entire foliage of
the plant, ensuring thorough coverage of both the upper and lower leaf surfaces, as well
as the flower clusters. Apply until the point of runoff.

o For control plants, apply a solution containing the same concentration of ethanol and
Tween-20 in distilled water.

o Conduct the application in the early morning or late evening to minimize evaporation and
potential phototoxicity.

o Post-Application Care and Observation:
o Maintain the plants under optimal growing conditions.

o Observe the plants regularly for signs of parthenocarpic fruit development, as well as any
potential phytotoxic effects such as leaf epinasty, stunting of vegetative growth, or fruit
malformation.

o Record data on fruit set percentage, fruit size and weight, and the incidence of any
abnormalities.

Protocol 2: Direct Flower Cluster Application

This method is more targeted and minimizes the effects on vegetative growth, making it ideal
for studies focused specifically on fruit development.
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Materials:

» Chlorflurecol working solution (prepared as in Protocol 1, typically at a higher
concentration, e.g., 50-100 ppm)

e Micropipette or a small, soft paintbrush
e Tomato plants with emasculated flowers (optional, to ensure no self-pollination)
Procedure:
o Flower Selection and Preparation:
o Select flower clusters with flowers at the anthesis stage.

o For controlled experiments to confirm parthenocarpy, emasculate the flowers 1-2 days
before anthesis by carefully removing the anther cone with fine forceps, leaving the pistil
intact.

e Application:

o Using a micropipette, apply a small, precise volume (e.g., 10-20 uL) of the chlorflurecol
working solution directly onto the ovary of each selected flower.

o Alternatively, use a small, soft paintbrush to gently apply the solution to the flower cluster,
ensuring contact with the ovaries.

e Control and Observation:
o Treat control flowers with the solvent-only solution.
o Tag the treated flower clusters for easy identification.

o Monitor the development of the treated ovaries over time, recording the percentage of fruit
set and observing the characteristics of the developing parthenocarpic fruits.

Protocol 3: Lanolin Paste Application
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This method provides a slow-release application of chlorflurecol directly to the target tissue
and is highly effective for inducing parthenocarpy in individual flowers.

Materials:

e Chlorflurecol

e Anhydrous lanolin

e Small beaker or vial

e Hot plate or water bath

e Stirring rod

» Toothpick or fine-tipped applicator
Procedure:

o Paste Preparation:

o In a small beaker, gently heat anhydrous lanolin on a hot plate or in a water bath until it
melts (approximately 70°C).[8]

o Weigh the desired amount of chlorflurecol to achieve the target concentration in the
paste (e.g., for a 0.1% paste, add 1 mg of chlorflurecol to 999 mg of lanolin).

o Slowly add the powdered chlorflurecol to the molten lanolin while stirring continuously to
ensure a homogenous mixture.[8]

o Allow the paste to cool to room temperature, where it will solidify.
o Application:
o Select flowers at the anthesis stage (emasculation is recommended for controlled studies).

o Using a toothpick or a fine-tipped applicator, apply a small amount of the chlorflurecol-
lanolin paste to the base of the ovary of each flower.
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e Control and Observation:

o Apply pure lanolin paste to control flowers.

o Monitor the treated flowers for fruit set and development as described in the previous
protocols.

Preparation

(Grow tomato plants to first flowering stage)

' '

Grepare Chlorflurecol stock and working solutiona Grepare Chlorflurecol-lanolin paste (if applicable)

Application
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Protocol 3: Lanolin Paste Application

Observation & PData Collection

Monitor plants for fruit set and phytotoxicity
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Caption: General experimental workflow for inducing parthenocarpy in tomatoes using

chlorflurecol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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